Isocalamendiol
Isocalamendiol
Brand Name:
Vulcanchem
CAS No.:
25330-21-6
VCID:
VC0142714
InChI:
InChI=1S/C15H26O2/c1-10(2)12-7-8-14(4,16)13-6-5-11(3)9-15(12,13)17/h10,12-13,16-17H,3,5-9H2,1-2,4H3/t12-,13-,14+,15+/m0/s1
SMILES:
CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)O
Molecular Formula:
C15H26O2
Molecular Weight:
238.37 g/mol
Isocalamendiol
CAS No.: 25330-21-6
Reference Standards
VCID: VC0142714
Molecular Formula: C15H26O2
Molecular Weight: 238.37 g/mol
CAS No. | 25330-21-6 |
---|---|
Product Name | Isocalamendiol |
Molecular Formula | C15H26O2 |
Molecular Weight | 238.37 g/mol |
IUPAC Name | (1R,4S,4aR,8aS)-1-methyl-6-methylidene-4-propan-2-yl-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1,4a-diol |
Standard InChI | InChI=1S/C15H26O2/c1-10(2)12-7-8-14(4,16)13-6-5-11(3)9-15(12,13)17/h10,12-13,16-17H,3,5-9H2,1-2,4H3/t12-,13-,14+,15+/m0/s1 |
Standard InChIKey | AHNGXHRYFGQWSL-BYNSBNAKSA-N |
Isomeric SMILES | CC(C)[C@@H]1CC[C@@]([C@H]2[C@]1(CC(=C)CC2)O)(C)O |
SMILES | CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)O |
Canonical SMILES | CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)O |
Appearance | Powder |
PubChem Compound | 12302240 |
Last Modified | Nov 11 2021 |
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